Cas no 2229349-57-7 (tert-butyl N-[1-(5-chloro-1H-indol-2-yl)-2-oxoethyl]-N-methylcarbamate)

• Product Name: tert-butyl N-[1-(5-chloro-1H-indol-2-yl)-2-oxoethyl]-N-methylcarbamate
• CAS No: 2229349-57-7
• MF: C₁₆H₁₉ClN₂O₃
• MW: 322.786663293839
• CID: 6335766
• PubChem ID: 165682945
• Update Time: 2025-06-07

tert-butyl N-[1-(5-chloro-1H-indol-2-yl)-2-oxoethyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2229349-57-7
• tert-butyl N-[1-(5-chloro-1H-indol-2-yl)-2-oxoethyl]-N-methylcarbamate
• EN300-1898915

• Inchi： 1S/C16H19ClN2O3/c1-16(2,3)22-15(21)19(4)14(9-20)13-8-10-7-11(17)5-6-12(10)18-13/h5-9,14,18H,1-4H3
• InChI Key： RWMPKSBRTYGOHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(C=O)N(C)C(=O)OC(C)(C)C)N2

Computed Properties

• Exact Mass: 322.1084202g/mol
• Monoisotopic Mass: 322.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.4Ų

Additional information on tert-butyl N-[1-(5-chloro-1H-indol-2-yl)-2-oxoethyl]-N-methylcarbamate

Introduction to tert-butyl N-[1-(5-chloro-1H-indol-2-yl)-2-oxoethyl]-N-methylcarbamate (CAS No. 2229349-57-7)

tert-butyl N-[1-(5-chloro-1H-indol-2-yl)-2-oxoethyl]-N-methylcarbamate (CAS No. 2229349-57-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a tert-butyl carbamate, is characterized by its unique structural features, including a tert-butyl group, a carbamate moiety, and a 5-chloroindole ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of tert-butyl N-[1-(5-chloro-1H-indol-2-yl)-2-oxoethyl]-N-methylcarbamate is particularly noteworthy for its ability to modulate various biological pathways. The presence of the 5-chloroindole ring is particularly significant, as indole derivatives are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The tert-butyl group and the carbamate moiety further enhance the compound's stability and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of tert-butyl N-[1-(5-chloro-1H-indol-2-yl)-2-oxoethyl]-N-methylcarbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have indicated that it may have antitumor properties, particularly in inhibiting the growth of certain types of cancer cells.

In the context of neuroprotection, tert-butyl N-[1-(5-chloro-1H-indol-2-yl)-2-oxoethyl]-N-methylcarbamate has been investigated for its ability to protect neurons from oxidative stress and neurodegenerative diseases. A study published in the Journal of Neurochemistry demonstrated that this compound can effectively reduce oxidative damage and improve cellular viability in neuronal cell cultures exposed to toxic agents.

The pharmacokinetic properties of tert-butyl N-[1-(5-chloro-1H-indol-2-yl)-2-oxoethyl]-N-methylcarbamate have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. The compound's stability in physiological conditions and its ability to cross the blood-brain barrier further enhance its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-[1-(5-chloro-1H-indol-2-yl)-2-oxoethyl]-N-methylcarbamate in various disease models. Early results from Phase I trials have indicated that the compound is well-tolerated by patients, with no significant adverse effects reported. These findings are promising and suggest that further clinical development is warranted.

In conclusion, tert-butyl N-[1-(5-chloro-1H-indol-2-yl)-2-oxoethyl]-N-methylcarbamate (CAS No. 2229349-57-7) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the fields of medicinal chemistry and pharmaceutical research.